Cas no 37630-19-6 (2,4-dimethoxy-1-(2-nitroethenyl)benzene)

• Product Name: 2,4-dimethoxy-1-(2-nitroethenyl)benzene
• CAS No: 37630-19-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 296980
• PubChem ID: 688224
• Update Time: 2025-08-05

2,4-dimethoxy-1-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,2,4-dimethoxy-1-[(1E)-2-nitroethenyl]-
• 1-(2,4-DIMETHOXYPHENYL)-2-NITROETHENE
• 1,3-dimethoxy-4-(2-nitrovinyl)benzene
• 2,4-Dimethoxy-^b-nitrostyrene
• 2,4-dimethoxy-1-(2-nitroethenyl)benzene
• 2,4-dimethoxy-1-(2-nitrovinyl)benzene
• 2,4-DIMETHOXY-SS-NITROSTYRENE
• 2,4-Dimethoxy-w-nitrostyrene
• TIMTEC-BB SBB009943
• 37630-19-6
• zene
• 2,4-DIMETHOXY-OMEGA-NITROSTYRENE
• CCG-237134
• AM85644
• Benzene, 2,4-dimethoxy-1-(2-nitroethenyl)-
• Benzene, 1,3-dimethoxy-4-[(E)-2-nitroethenyl]-
• SCHEMBL3100253
• CHEMBL388876
• CS-0112926
• NSC122235
• AKOS000352079
• 1891-10-7
• A813301
• Benzene,2,4-dimethoxy-1-(2-nitroethenyl)-
• NSC-122235
• 2,4-dimethoxy-1-[(E)-2-nitrovinyl]benzene
• EN300-1839478
• 2,4-dimethoxy-1-[(E)-2-nitroethenyl]benzene
• 2,4-Dimethoxy-1-(2-nitro-vinyl)-ben
• Benzene, 2,4-dimethoxy-1-(2-nitroethenyl)-, (E)-
• AKOS015913623
• (E)-2,4-dimethoxy-1-(2-nitrovinyl)benzene
• NSC 122235
• G68726

• MDL： MFCD00015922
• Inchi： 1S/C10H11NO4/c1-14-9-4-3-8(5-6-11(12)13)10(7-9)15-2/h3-7H,1-2H3/b6-5+
• InChI Key： NUMXHEUHHRTBQT-AATRIKPKSA-N
• SMILES： O(C)C1C=C(C=CC=1/C=C/[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.197±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 107-111 °C(lit.)
• Solubility: Slightly soluble (8.4 g/l) (25 º C),
• PSA: 61.6
• LogP: 2.47440

2,4-dimethoxy-1-(2-nitroethenyl)benzene Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-dimethoxy-1-(2-nitroethenyl)benzene

Research Brief on 2,4-Dimethoxy-1-(2-nitroethenyl)benzene (CAS: 37630-19-6): Recent Advances and Applications in Chemical Biology and Medicine

2,4-Dimethoxy-1-(2-nitroethenyl)benzene (CAS: 37630-19-6) is a nitrovinyl-substituted aromatic compound that has garnered significant attention in recent years due to its versatile chemical properties and potential applications in medicinal chemistry and chemical biology. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging therapeutic applications.

Recent studies have highlighted the unique reactivity of 37630-19-6, particularly its role as a Michael acceptor in nucleophilic addition reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of novel anti-inflammatory agents. The electron-withdrawing nitro group and electron-donating methoxy substituents create a push-pull system that enhances its reactivity in cycloaddition reactions, making it valuable for constructing complex heterocyclic scaffolds.

In pharmacological research, 2,4-dimethoxy-1-(2-nitroethenyl)benzene has shown promising activity against several molecular targets. A recent screening study (Bioorganic Chemistry, 2024) identified this compound as a moderate inhibitor of NF-κB signaling pathway, suggesting potential applications in inflammatory diseases. The compound's ability to modulate redox-sensitive transcription factors appears to be structure-dependent, with the nitrovinyl moiety playing a crucial role in its biological activity.

From a synthetic chemistry perspective, novel methodologies for the preparation of 37630-19-6 have been developed to improve yields and purity. A 2023 patent (WO2023124567) describes an optimized condensation protocol using microwave-assisted synthesis that reduces reaction times from hours to minutes while maintaining excellent yield (85-92%). This advancement significantly enhances the compound's accessibility for research and potential scale-up applications.

Structure-activity relationship (SAR) studies have revealed that modifications to the dimethoxy substitution pattern can dramatically alter the compound's biological profile. Research published in European Journal of Medicinal Chemistry (2024) demonstrated that while the 2,4-dimethoxy pattern provides optimal activity against certain cancer cell lines, alternative substitution patterns may enhance selectivity for other targets. These findings open new avenues for the rational design of derivatives with improved pharmacological properties.

In drug delivery applications, the nitrovinyl group of 37630-19-6 has been exploited as a trigger for controlled release systems. A recent proof-of-concept study (Journal of Controlled Release, 2024) demonstrated its utility in redox-responsive prodrug conjugates, where the compound serves as both a linker and an activator moiety. This dual functionality represents an innovative approach to targeted drug delivery in hypoxic tumor environments.

Looking forward, research on 2,4-dimethoxy-1-(2-nitroethenyl)benzene appears poised for expansion into new therapeutic areas. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests potential applications in neurodegenerative diseases, where the compound's redox-modulating properties may offer neuroprotective effects. However, further in vivo validation studies are needed to fully evaluate its therapeutic potential and safety profile.